Cas no 338953-78-9 (2-[({[(2-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]acetic acid)

• Product Name: 2-[({[(2-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]acetic acid
• CAS No: 338953-78-9
• MF: C₁₁H₁₂ClNO₃S
• MW: 273.735880851746
• CID: 4647985
• Update Time: 2025-06-12

2-[({[(2-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((2-((2-chlorobenzyl)amino)-2-oxoethyl)thio)acetic acid
• 2-[2-[(2-chlorophenyl)methylamino]-2-oxoethyl]sulfanylacetic acid
• Acetic acid, 2-[[2-[[(2-chlorophenyl)methyl]amino]-2-oxoethyl]thio]-
• 2-[({[(2-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]acetic acid

• Inchi： 1S/C11H12ClNO3S/c12-9-4-2-1-3-8(9)5-13-10(14)6-17-7-11(15)16/h1-4H,5-7H2,(H,13,14)(H,15,16)
• InChI Key： MWFKAGWQAPBSSY-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSCC(NCC1=CC=CC=C1Cl)=O

Additional information on 2-[({[(2-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]acetic acid

Introduction to 2-[({[(2-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]acetic acid (CAS No. 338953-78-9)

2-[({[(2-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 338953-78-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular framework of 2-[({[(2-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]acetic acid incorporates several key features that contribute to its chemical reactivity and potential biological activity. The presence of a chlorophenyl moiety, a carbamoyl group, and a methylsulfanyl substituent introduces diverse interactions with biological targets, making it an intriguing subject for synthetic modifications and pharmacological evaluations.

In recent years, the development of novel therapeutic agents has been heavily influenced by the ability to design molecules with tailored properties. The structural complexity of 2-[({[(2-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]acetic acid aligns well with this trend, as it offers a scaffold that can be modified to enhance binding affinity, selectivity, and metabolic stability. Such attributes are crucial for the optimization of drug candidates intended for clinical use.

One of the most compelling aspects of this compound is its potential application in the design of enzyme inhibitors. The carbamoyl and methylsulfanyl groups are particularly relevant in this context, as they can serve as hydrogen bond donors or acceptors, respectively, which is essential for establishing productive interactions with enzymatic active sites. Furthermore, the chlorophenyl moiety may contribute to hydrophobic interactions, further stabilizing the enzyme-inhibitor complex.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies have suggested that derivatives of 2-[({[(2-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]acetic acid could exhibit inhibitory activity against various targets, including kinases and proteases. These predictions are supported by experimental data from related compounds, which have demonstrated efficacy in preclinical models.

The synthesis of 2-[({[(2-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]acetic acid presents a formidable challenge due to its complex architecture. However, modern synthetic methodologies have made significant strides in addressing such complexities. For instance, multi-step cross-coupling reactions and palladium-catalyzed transformations have been employed to construct key structural motifs efficiently. These advances not only facilitate the preparation of the parent compound but also open avenues for generating libraries of analogs for high-throughput screening.

The pharmacokinetic profile of any drug candidate is equally important as its biochemical activity. Preliminary studies on derivatives of 2-[({[(2-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]acetic acid have provided insights into their metabolic stability and solubility characteristics. These properties are critical for determining whether a compound can progress to clinical trials without significant modifications. For example, modifications aimed at improving solubility while maintaining bioactivity have been explored using structure-activity relationship (SAR) analysis.

In conclusion, 2-[({[(2-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]acetic acid (CAS No. 338953-78-9) represents a fascinating molecule with potential applications in medicinal chemistry and drug discovery. Its complex structure and diverse functional groups make it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new synthetic strategies and pharmacological insights, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.